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Compound of Interest

Compound Name: Boc-D-tyr(ME)-OH

Cat. No.: B558434 Get Quote

Application Notes and Protocols for Boc-D-
tyr(ME)-OH
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes on the solubility of N-α-Boc-O-methyl-D-

tyrosine (Boc-D-tyr(ME)-OH), a key building block in solid-phase peptide synthesis (SPPS).

Understanding its solubility in various solvents is critical for efficient reaction setup, purification,

and handling.

Compound Information
Identifier Value

IUPAC Name
(2R)-2-[(tert-butoxycarbonyl)amino]-3-(4-

methoxyphenyl)propanoic acid

CAS Number 68856-96-2

Molecular Formula C₁₅H₂₁NO₅

Molecular Weight 295.33 g/mol

Appearance White to off-white powder
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Solubility Profile
The solubility of Boc-D-tyr(ME)-OH is crucial for its application in peptide synthesis and other

chemical reactions. The N-Boc protecting group significantly increases its solubility in a wide

range of organic solvents compared to the unprotected amino acid. The following table

summarizes the available quantitative and qualitative solubility data. Data for the L-isomer

(Boc-L-tyr(ME)-OH) is included as a close reference, given that solubility is not typically

significantly affected by stereochemistry.
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Solvent
Quantitative

Solubility

Qualitative

Solubility

Conditions /

Notes
Citation

Dimethylformami

de (DMF)

≥ 147.7 mg/mL

(≥ 0.5 M)
Freely Soluble

Based on a clear

solution forming

with 1 mmole in

2 mL.

[1]

Dimethyl

Sulfoxide

(DMSO)

~100 mg/mL

(~0.34 M)
Soluble

Ultrasonic bath

may be required

for complete

dissolution.

[2][3]

Dichloromethane

(DCM)
- Soluble

A common

solvent for

peptide

synthesis,

indicating good

solubility.

Chloroform

(CHCl₃)
- Soluble

Ethyl Acetate

(EtOAc)
- Soluble

Used as an

extraction

solvent in

syntheses,

implying good

solubility.

Acetone - Soluble

Methanol

(MeOH)
≥ 10 mg/mL Soluble

Used as a

solvent for

optical rotation

measurements at

c=1.

Tetrahydrofuran

(THF)

- Soluble Often used in

reaction mixtures
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involving this

compound.

Water -

Insoluble /

Sparingly

Soluble

Generally, Boc-

protected amino

acids have low

aqueous

solubility.

Experimental Protocols
Protocol for Preparation of a Stock Solution in DMF
This protocol describes the preparation of a 0.5 M stock solution of Boc-D-tyr(ME)-OH in DMF,

a common concentration for coupling reactions in solid-phase peptide synthesis.

Materials:

Boc-D-tyr(ME)-OH (MW: 295.33 g/mol )

Anhydrous N,N-Dimethylformamide (DMF)

Volumetric flask

Magnetic stirrer and stir bar or vortex mixer

Spatula and weighing paper/boat

Analytical balance

Procedure:

Calculate the required mass: For a 10 mL stock solution of 0.5 M, the required mass of Boc-
D-tyr(ME)-OH is: Mass = 0.5 mol/L * 0.010 L * 295.33 g/mol = 1.477 g

Weigh the compound: Accurately weigh 1.477 g of Boc-D-tyr(ME)-OH using an analytical

balance.
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Dissolution: Transfer the weighed compound to a 10 mL volumetric flask. Add approximately

7-8 mL of anhydrous DMF.

Mixing: Gently swirl the flask or use a magnetic stirrer/vortex mixer until the solid is

completely dissolved. A clear solution should be obtained.

Final Volume Adjustment: Once fully dissolved, carefully add anhydrous DMF to the 10 mL

mark on the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure a homogeneous

solution.

Storage: Store the stock solution in a tightly sealed, clearly labeled container, protected from

moisture. For long-term storage, refer to the manufacturer's recommendations, typically at 2-

8°C.

Protocol for Determination of Solubility (Shake-Flask
Method)
This protocol provides a general method for determining the equilibrium solubility of Boc-D-
tyr(ME)-OH in a specific solvent.

Materials:

Boc-D-tyr(ME)-OH

Selected solvent of interest

Small vials with screw caps

Orbital shaker or rotator in a temperature-controlled environment

Analytical balance

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)
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High-Performance Liquid Chromatography (HPLC) system or a method for gravimetric

analysis

Procedure:

Sample Preparation: Add an excess amount of Boc-D-tyr(ME)-OH to a vial. The presence of

undissolved solid after equilibration is necessary to ensure saturation.

Solvent Addition: Add a known volume of the chosen solvent to the vial.

Equilibration: Seal the vial and place it on an orbital shaker in a temperature-controlled

environment (e.g., 25°C). Allow the mixture to equilibrate for a sufficient time (e.g., 24-48

hours) to ensure the solution is saturated.

Phase Separation: After equilibration, let the vial stand to allow the excess solid to settle.

Alternatively, centrifuge the vial at a moderate speed to pellet the undissolved solid.

Sample Extraction: Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the solution through a syringe filter to remove any remaining solid particles.

Quantification:

Gravimetric Analysis: Accurately weigh an empty, dry container. Transfer the filtered

solution to the container. Carefully evaporate the solvent under a stream of nitrogen or in a

vacuum oven at a temperature below the compound's melting point. Once all solvent is

removed, weigh the container with the dried residue. The difference in weight gives the

mass of the dissolved compound.

HPLC Analysis: Prepare a calibration curve using standard solutions of Boc-D-tyr(ME)-
OH of known concentrations. Dilute the filtered saturated solution with a suitable solvent

and analyze it by HPLC. Determine the concentration from the calibration curve.

Calculate Solubility: Express the solubility in mg/mL or mol/L based on the quantified mass or

concentration and the volume of the solvent used.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for the experimental determination of solubility using the shake-flask

method.

Role in Boc Solid-Phase Peptide Synthesis (SPPS)
Boc-D-tyr(ME)-OH is a standard building block for introducing O-methyl-D-tyrosine residues

into a peptide chain using the Boc-SPPS strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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